Cas no 72496-46-9 ((1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride)

(1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride is a chiral bicyclic compound featuring a rigid azabicyclohexane scaffold with a methyl ester group. Its stereochemically defined structure makes it a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The compound’s constrained ring system and functional group versatility enable its use in asymmetric synthesis and as a building block for peptidomimetics or enzyme inhibitors. High enantiomeric purity ensures reproducibility in research applications. Suitable for medicinal chemistry and drug discovery, it offers precise structural control for optimizing pharmacokinetic properties.

(1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride structure

72496-46-9 structure

Product Name:(1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride

CAS No:72496-46-9

MF:C₇H₁₂ClNO₂

MW:177.628681182861

CID:5527267

Update Time:2025-05-21

(1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hcl
- methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride
- (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride
- Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)6-5-2-4(5)3-8-6;/h4-6,8H,2-3H2,1H3;1H/t4-,5-,6+;/m1./s1
- InChI Key： WYQMWVWFYJQAIB-JMWSHJPJSA-N
- SMILES： C([C@H]1NC[C@H]2C[C@@H]12)(=O)OC.Cl

(1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-6734970-0.05g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	0.05g	$763.0	2023-05-30
Enamine	EN300-6734970-0.1g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	0.1g	$998.0	2023-05-30
Enamine	EN300-6734970-0.25g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	0.25g	$1423.0	2023-05-30
Enamine	EN300-6734970-0.5g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	0.5g	$2244.0	2023-05-30
Enamine	EN300-6734970-1.0g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	1g	$2877.0	2023-05-30
Enamine	EN300-6734970-2.5g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	2.5g	$5639.0	2023-05-30
Enamine	EN300-6734970-5.0g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	5g	$8344.0	2023-05-30
Enamine	EN300-6734970-10.0g	methyl (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride	72496-46-9	10g	$12371.0	2023-05-30

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Additional information on (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride

Comprehensive Overview of (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride (CAS No. 72496-46-9)

The compound (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride (CAS No. 72496-46-9) is a structurally unique and pharmacologically significant molecule. Its bicyclic framework and ester functional group make it a valuable intermediate in organic synthesis and pharmaceutical research. The stereochemistry of this compound, denoted by the (1R,2S,5S) configuration, plays a critical role in its biological activity and interaction with target proteins. Researchers are increasingly interested in this compound due to its potential applications in central nervous system (CNS) drug development, particularly in modulating neurotransmitter systems.

In recent years, the demand for chiral building blocks like (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride has surged, driven by the growing focus on precision medicine and enantioselective synthesis. The compound's azabicyclo[3.1.0]hexane core is a privileged scaffold in medicinal chemistry, often associated with improved bioavailability and target selectivity. Its hydrochloride salt form enhances solubility, making it more suitable for formulation studies. This aligns with current trends in drug delivery optimization, where solubility and stability are paramount.

The synthesis of CAS No. 72496-46-9 typically involves asymmetric catalysis or chiral resolution techniques, reflecting the pharmaceutical industry's shift toward green chemistry and sustainable manufacturing. Analytical characterization of this compound often employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high enantiomeric purity. These methods are frequently discussed in pharmaceutical forums and research publications, highlighting the compound's relevance in modern synthetic chemistry.

One of the most searched questions related to (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride is its role in neurological research. Preliminary studies suggest that derivatives of this scaffold may influence GABAergic or glutamatergic pathways, which are hot topics in neurodegenerative disease and mental health research. Additionally, its potential as a ligand for receptor binding assays has garnered attention in high-throughput screening (HTS) workflows, a key area in drug discovery.

From a commercial perspective, CAS No. 72496-46-9 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and academic laboratories. The compound's pricing and availability are frequently queried in chemical procurement databases, underscoring its niche but growing market. Regulatory compliance, such as REACH and GMP standards, is another critical aspect for buyers, reflecting broader industry concerns about quality control and supply chain transparency.

In conclusion, (1R,2S,5S)-Methyl 3-azabicyclo[3.1.0]hexane-2-carboxylate hydrochloride represents a compelling case study in the intersection of chiral chemistry, drug development, and industrial applications. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in contexts where molecular precision and biological efficacy are prioritized. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about next-generation therapeutics and innovative synthetic methodologies.